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Compound of Interest

Compound Name: Isonicotinamide-d4

Cat. No.: B032610

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isonicotinamide-d4 is the deuterated form of isonicotinamide, a pyridinecarboxamide and an
isomer of nicotinamide (a form of vitamin B3). In this isotopologue, four hydrogen atoms on the
pyridine ring are replaced with deuterium. This stable isotope-labeled compound serves as an
invaluable tool in analytical and research settings, particularly as an internal standard for
guantitative mass spectrometry-based analyses. Its chemical inertness and the mass shift
provided by the deuterium atoms allow for precise and accurate quantification of its non-
deuterated counterpart, isonicotinamide, in complex biological matrices.

Beyond its analytical applications, the parent compound, isonicotinamide, has demonstrated
biological activity, including the induction of apoptosis in human acute myelomonocytic
leukemia cells (HL-60). This guide provides a comprehensive overview of the technical aspects
of Isonicotinamide-d4, including its physicochemical properties, detailed experimental
protocols for its use in mass spectrometry, its known biological activities with a putative
signaling pathway, and a plausible synthetic route.

Physicochemical Properties

Isonicotinamide-d4 is a white to off-white solid. Its fundamental physicochemical properties
are summarized in the table below for easy reference.
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Property Value
Chemical Formula CeH2DaN20
Molecular Weight 126.15 g/mol
CAS Number 1219799-40-2

Isonicotinamide-2,3,5,6-d4, 4-
Synonyms Pyridinecarboxamide-d4, 4-

(Aminocarbonyl)pyridine-d4

Isotopic Purity >98 atom % D

Chemical Purity >98%

Solubility Soluble in DMSO and Methanol
Storage Store at 2-8°C in a refrigerator

Application in Quantitative Analysis: LC-MS/MS

The primary application of Isonicotinamide-d4 is as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of
iIsonicotinamide. The use of a stable isotope-labeled internal standard is the gold standard in
quantitative mass spectrometry as it corrects for variations in sample preparation, matrix
effects, and instrument response.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a typical workflow for the quantification of isonicotinamide in a
biological sample, such as plasma, using Isonicotinamide-d4 as an internal standard.
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 To cite this document: BenchChem. [Isonicotinamide-d4: An In-depth Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032610#what-is-isonicotinamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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